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Compound of Interest

Compound Name: Lincophenicol

Cat. No.: B1675472 Get Quote

Disclaimer: The following guidance is based on available safety data for Chloramphenicol. It is

highly probable that "Lincophenicol" is a misspelling of Chloramphenicol. Always refer to the

specific Safety Data Sheet (SDS) provided with your product and consult with your institution's

Environmental Health and Safety (EHS) department for site-specific procedures.

Chloramphenicol is a potent, heat-stable antibiotic that is classified as a hazardous substance.

It is a suspected carcinogen and reproductive toxin, necessitating meticulous handling to

ensure personnel safety and environmental protection.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye

contact.
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PPE Category Item Specification

Hand Protection Gloves

Nitrile or chloroprene gloves

are recommended. Double

gloving is best practice.[1][2]

Body Protection Lab Coat/Gown

A disposable, solid-front gown

made of a low-permeability

fabric should be worn.[1] A lab

coat, fully buttoned with

sleeves of sufficient length to

prevent skin exposure, is also

a minimum requirement.[2]

Eye Protection Safety Glasses/Goggles

ANSI-approved safety glasses

with side shields or chemical

safety goggles are required.

Respiratory Protection Respirator

A NIOSH-approved respirator

is necessary when handling

the powder form or when there

is a risk of aerosol generation.

The specific type of respirator

should be determined based

on a risk assessment and in

accordance with your

institution's respiratory

protection program.

Occupational Exposure Limits
As of the latest review, specific Occupational Exposure Limits (OELs) for Chloramphenicol

have not been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH.

However, some organizations have established internal limits. It is crucial to handle

Chloramphenicol with the goal of minimizing exposure to the lowest reasonably achievable

level.
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Organization Type Value

Pfizer OEL TWA-8 Hr 0.5 mg/m³

Note: The absence of official OELs does not imply that Chloramphenicol is without risk. It

should be handled as a hazardous substance at all times.

Experimental Protocols
Safe Handling Workflow
The following workflow outlines the key steps for safely handling Chloramphenicol in a

laboratory setting.
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Safe Handling Workflow for Chloramphenicol

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE
(Double Gloves, Gown, Eye Protection, Respirator if handling powder)

Work in a Certified
Chemical Fume Hood

Prepare Work Area
(e.g., with absorbent bench paper)

Weighing and Preparing Solutions

Performing Experiment

Decontaminate Surfaces
with soap and water

Doff PPE Correctly

Segregate all Chloramphenicol-contaminated
waste as Hazardous Chemical Waste

Place in a Labeled, Leak-Proof
Hazardous Waste Container

Arrange for Pickup by
Licensed Hazardous Waste Vendor
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Spill Cleanup Procedure
Immediate and appropriate action is required in the event of a Chloramphenicol spill.

1. Alert Personnel and Secure the Area:

Inform others in the vicinity of the spill.
Restrict access to the contaminated area.

2. Don Appropriate PPE:

At a minimum, wear a lab coat, double nitrile gloves, and safety goggles.
For a large spill of solid powder, respiratory protection is necessary.

3. Contain the Spill:

For Solid Spills: Gently cover the spill with absorbent paper to avoid raising dust. Use dry
cleanup methods, such as carefully sweeping the material into a dustpan or using a vacuum
cleaner equipped with a HEPA filter. Do not use compressed air.
For Liquid Spills: Cover with an appropriate absorbent material (e.g., chemical spill pads or
vermiculite).

4. Decontaminate the Area:

Clean the spill area thoroughly with soap and copious amounts of water.
All cleaning materials must also be disposed of as hazardous waste.

5. Dispose of Waste:

Place all contaminated materials (absorbent pads, used PPE, etc.) into a designated
hazardous waste container.

Disposal Plan
All materials contaminated with Chloramphenicol must be treated as hazardous chemical

waste. Standard laboratory sterilization methods like autoclaving are not effective for

inactivating Chloramphenicol.
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Waste Stream Waste Category Disposal Procedure

Unused or Expired

Chloramphenicol
Hazardous Chemical Waste

Do not dispose of down the

drain or in regular trash.

Collect in a labeled, sealed

container for pickup by a

licensed hazardous waste

vendor for incineration.

Contaminated Media (Liquid &

Solid)
Hazardous Chemical Waste

Collect in a leak-proof

container or a biohazard bag

clearly marked for chemical

incineration (not autoclaving).

Arrange for pickup by a

licensed hazardous waste

vendor.

Contaminated Disposables &

PPE
Hazardous Chemical Waste

Place in a designated, labeled

hazardous waste container

(e.g., a purple-lidded bin or

bag). Arrange for pickup by a

licensed hazardous waste

vendor.

Contaminated Sharps
Hazardous Chemical Waste

(Sharps)

Dispose of in a puncture-

resistant sharps container

specifically designated for

chemically contaminated

sharps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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